Cas no 868218-61-5 (1-(4-methylbenzenesulfonyl)-2-{(naphthalen-1-yl)methylsulfanyl}-4,5-dihydro-1H-imidazole)

1-(4-Methylbenzenesulfonyl)-2-{(naphthalen-1-yl)methylsulfanyl}-4,5-dihydro-1H-imidazole is a sulfonamide-derived imidazole compound featuring a naphthylmethylthio substituent. Its structure combines a tosyl group with a fused aromatic system, enhancing stability and reactivity in synthetic applications. The compound is useful in organic synthesis, particularly in the preparation of heterocyclic frameworks and as an intermediate in pharmaceutical research. The presence of both sulfonyl and thioether functionalities allows for versatile chemical modifications, making it valuable in catalysis and ligand design. Its well-defined molecular architecture ensures consistent performance in complex reactions, while the electron-rich naphthalene moiety contributes to its utility in π-stacking interactions. This compound is typically handled under inert conditions due to its sensitivity to oxidation.
1-(4-methylbenzenesulfonyl)-2-{(naphthalen-1-yl)methylsulfanyl}-4,5-dihydro-1H-imidazole structure
868218-61-5 structure
Product Name:1-(4-methylbenzenesulfonyl)-2-{(naphthalen-1-yl)methylsulfanyl}-4,5-dihydro-1H-imidazole
CAS No:868218-61-5
MF:C21H20N2O2S2
MW:396.525702476501
CID:6447657
Update Time:2025-09-27

1-(4-methylbenzenesulfonyl)-2-{(naphthalen-1-yl)methylsulfanyl}-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 1-(4-methylbenzenesulfonyl)-2-{(naphthalen-1-yl)methylsulfanyl}-4,5-dihydro-1H-imidazole
    • 1-(4-methylphenyl)sulfonyl-2-(naphthalen-1-ylmethylsulfanyl)-4,5-dihydroimidazole
    • Inchi: 1S/C21H20N2O2S2/c1-16-9-11-19(12-10-16)27(24,25)23-14-13-22-21(23)26-15-18-7-4-6-17-5-2-3-8-20(17)18/h2-12H,13-15H2,1H3
    • InChI Key: QZSMLSBKBYEJJD-UHFFFAOYSA-N
    • SMILES: C1(SCC2=C3C(C=CC=C3)=CC=C2)N(S(C2=CC=C(C)C=C2)(=O)=O)CCN=1

1-(4-methylbenzenesulfonyl)-2-{(naphthalen-1-yl)methylsulfanyl}-4,5-dihydro-1H-imidazole Pricemore >>

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Additional information on 1-(4-methylbenzenesulfonyl)-2-{(naphthalen-1-yl)methylsulfanyl}-4,5-dihydro-1H-imidazole

Comprehensive Overview of 1-(4-methylbenzenesulfonyl)-2-{(naphthalen-1-yl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 868218-61-5)

The compound 1-(4-methylbenzenesulfonyl)-2-{(naphthalen-1-yl)methylsulfanyl}-4,5-dihydro-1H-imidazole, identified by its CAS No. 868218-61-5, is a sophisticated heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. Its unique structural features, including the imidazole core, naphthalene moiety, and tosyl (p-toluenesulfonyl) group, make it a versatile intermediate for the development of novel pharmaceuticals and bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzyme inhibition and modulating biological pathways.

One of the most searched questions related to this compound is: "What are the synthetic routes for 1-(4-methylbenzenesulfonyl)-2-{(naphthalen-1-yl)methylsulfanyl}-4,5-dihydro-1H-imidazole?" The synthesis typically involves multi-step organic reactions, including sulfonylation, alkylation, and cyclization, to construct the dihydroimidazole scaffold. The presence of the naphthalen-1-ylmethylsulfanyl group enhances the compound's lipophilicity, which is crucial for improving membrane permeability in drug design. This property aligns with current trends in optimizing pharmacokinetic profiles for small-molecule therapeutics.

In the context of AI-driven drug discovery, CAS No. 868218-61-5 has been studied as a potential scaffold for virtual screening and molecular docking simulations. The imidazole ring, a privileged structure in medicinal chemistry, offers hydrogen-bonding capabilities that are valuable for target engagement. Recent publications highlight its relevance in designing inhibitors for kinases and G-protein-coupled receptors (GPCRs), which are hot topics in precision medicine. Users frequently search for "biological targets of naphthalene-containing imidazole derivatives", reflecting the growing interest in structure-activity relationships (SAR) for this class of compounds.

From a green chemistry perspective, researchers are investigating eco-friendly catalytic methods to synthesize 1-(4-methylbenzenesulfonyl)-2-{(naphthalen-1-yl)methylsulfanyl}-4,5-dihydro-1H-imidazole. This aligns with the global push toward sustainable pharmaceutical manufacturing. The compound's sulfonyl and thioether functionalities also make it a candidate for studying chelation and redox-active properties, which are trending topics in materials science and catalysis.

Analytical characterization of CAS No. 868218-61-5 often involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are critical for verifying the compound's purity and structural integrity, especially when used as a reference standard. Search queries like "HPLC purification of sulfonylated imidazole derivatives" underscore the importance of robust analytical protocols in quality control.

In summary, 1-(4-methylbenzenesulfonyl)-2-{(naphthalen-1-yl)methylsulfanyl}-4,5-dihydro-1H-imidazole represents a compelling case study in modern chemical research. Its multifaceted applications—spanning drug development, computational chemistry, and sustainable synthesis—make it a subject of ongoing investigation. As the scientific community continues to explore its potential, this compound is poised to contribute to breakthroughs in both academia and industry.

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